Einecs 281-291-3
Description
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Properties
CAS No. |
83918-57-4 |
|---|---|
Molecular Formula |
C14H16Cl2N2O5S |
Molecular Weight |
395.3 g/mol |
IUPAC Name |
2-(2,4-dichlorophenyl)-1-ethyl-2-prop-2-enoxyimidazol-1-ium;hydrogen sulfate |
InChI |
InChI=1S/C14H15Cl2N2O.H2O4S/c1-3-9-19-14(17-7-8-18(14)4-2)12-6-5-11(15)10-13(12)16;1-5(2,3)4/h3,5-8,10H,1,4,9H2,2H3;(H2,1,2,3,4)/q+1;/p-1 |
InChI Key |
DKDQTGKHTAAGNZ-UHFFFAOYSA-M |
Canonical SMILES |
CC[N+]1=CC=NC1(C2=C(C=C(C=C2)Cl)Cl)OCC=C.OS(=O)(=O)[O-] |
Origin of Product |
United States |
Preparation Methods
The preparation methods for Einecs 281-291-3 would typically involve synthetic routes and reaction conditions specific to its chemical structure. Industrial production methods often include large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Unfortunately, detailed synthetic routes and reaction conditions for this compound were not found in the search results .
Chemical Reactions Analysis
Einecs 281-291-3, like many chemical substances, can undergo various types of chemical reactions, including oxidation, reduction, and substitution reactions. The specific reagents and conditions used in these reactions would depend on the functional groups present in the compound. Major products formed from these reactions would also be determined by the chemical structure of this compound .
Scientific Research Applications
Einecs 281-291-3 has applications in various fields of scientific research, including chemistry, biology, medicine, and industry. In chemistry, it may be used as a reagent or intermediate in the synthesis of other compounds. In biology and medicine, it could be studied for its potential biological activity or therapeutic effects. Industrial applications might include its use in the production of materials, chemicals, or pharmaceuticals .
Mechanism of Action
The mechanism of action of Einecs 281-291-3 would involve its interaction with specific molecular targets and pathways. This could include binding to enzymes, receptors, or other proteins, leading to a biological response. The exact mechanism would depend on the chemical structure and properties of this compound .
Comparison with Similar Compounds
Conclusion
This compound is a chemical substance with various applications in scientific research and industry. While detailed information on its preparation methods, chemical reactions, and mechanism of action is limited, it remains an important compound within the EINECS inventory.
Q & A
Q. Table 1. Key Variables for Stability Studies of EC 281-291-3
| Variable Type | Example Parameters | Measurement Tool | Reference |
|---|---|---|---|
| Independent (I) | pH, temperature, light exposure | pH meter, thermocouple | |
| Dependent (O) | Degradation rate, spectral purity | HPLC-DAD, NMR | |
| Control (C) | Inert atmosphere, buffer solutions | Gas purging system |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
